Cas no 77092-81-0 (Benzil-d10)

• Product Name: Benzil-d10
• CAS No: 77092-81-0
• MF: C₁₄H₁₀O₂
• MW: 220.289620876312
• CID: 548797
• PubChem ID: 90476025
• Update Time: 2025-09-19

Benzil-d10 Chemical and Physical Properties

Names and Identifiers

• Ethanedione,1,2-di(phenyl-2,3,4,5,6-d5)-
• BENZIL-D10
• (2H6)Benzene
• 151815_ALDRICH
• 175870_ALDRICH
• AC1L2GGU
• Benzene-d6
• bis-pentadeuteriophenyl-ethanedione
• C6D6
• Deuterated benzene
• hexadeuteriobenzene
• Hexadeuterobenzene
• Perdeuterobenzene
• Perdeuterobenzil
• D98167
• 1,2-Bis(2,3,4,5,6-pentadeuteriophenyl)ethane-1,2-dione
• bis[(2,3,4,5,6-?H?)phenyl]ethane-1,2-dione
• CS-0567021
• HY-79587S
• 77092-81-0
• Benzil-d10

• Inchi： 1S/C14H10O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
• InChI Key： WURBFLDFSFBTLW-LHNTUAQVSA-N
• SMILES： O=C(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])=O)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 220.130847017g/mol
• Monoisotopic Mass: 220.130847017g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes